Cas no 2828438-56-6 ((S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole)

(S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole is a chiral oxazoline derivative with significant utility in asymmetric synthesis and catalysis. Its rigid bicyclic structure and electron-rich nitrogen centers make it an effective ligand for transition metal-catalyzed reactions, particularly in enantioselective transformations. The tert-butyl group enhances steric hindrance, improving selectivity, while the cyclopropylpyridinyl moiety contributes to stability and tunable electronic properties. This compound is particularly valuable in C–C bond-forming reactions, such as cross-couplings and hydrogenations, where high enantiomeric excess is critical. Its well-defined stereochemistry and modular design allow for precise control over reaction outcomes, making it a preferred choice in pharmaceutical and fine chemical synthesis.

(S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole structure

2828438-56-6 structure

Product Name:(S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole

CAS No:2828438-56-6

MF:C₁₅H₂₀N₂O

MW:244.33

CID:5141576

PubChem ID:164890560

Update Time:2025-05-21

(S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

- 2828438-56-6
- (S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole
- F72707
- Inchi： 1S/C15H20N2O/c1-15(2,3)13-9-18-14(17-13)12-6-4-5-11(16-12)10-7-8-10/h4-6,10,13H,7-9H2,1-3H3/t13-/m1/s1
- InChI Key： ZFKFPLQGSLCNLX-CYBMUJFWSA-N
- SMILES： [C@H]1(C(C)(C)C)COC(C2=CC=CC(C3CC3)=N2)=N1

Computed Properties

Exact Mass: 244.157563266g/mol
Monoisotopic Mass: 244.157563266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 34.5Å²

(S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P024HQD-100mg	(S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole	2828438-56-6	97%	100mg	$91.00	2023-12-17

(S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole Related Literature

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Additional information on (S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole

Comprehensive Overview of (S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2828438-56-6)

The compound (S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2828438-56-6) is a chiral oxazole derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropylpyridinyl moiety and the tert-butyl group, make it a valuable scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor or allosteric modulator, given its ability to interact with specific protein targets.

In recent years, the demand for chiral building blocks like (S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole has surged due to their role in asymmetric synthesis. The compound's enantiomeric purity is critical for achieving high selectivity in pharmaceutical applications. This aligns with the growing trend of precision medicine, where tailored therapies require compounds with well-defined stereochemistry. The dihydrooxazole core also offers stability and bioavailability advantages, making it a preferred choice for drug candidates.

From a synthetic perspective, the preparation of 2828438-56-6 often involves catalytic asymmetric reactions, which are a hot topic in organic chemistry. Techniques such as transition metal catalysis and organocatalysis are frequently employed to achieve high yields and enantioselectivity. These methods are not only efficient but also align with the principles of green chemistry, reducing waste and energy consumption—a key concern for modern researchers.

The pharmacokinetic properties of (S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole are another area of interest. Its lipophilicity and metabolic stability are often optimized for oral bioavailability, a critical factor in drug development. This has led to its exploration in central nervous system (CNS) drug research, where blood-brain barrier penetration is essential. The compound's pyridine ring further enhances its binding affinity to biological targets, making it a versatile tool for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, CAS No. 2828438-56-6 has been featured in computational screenings due to its favorable molecular descriptors. Machine learning models predict its potential as a lead compound for treating diseases like cancer and inflammatory disorders. This intersection of cheminformatics and experimental validation highlights its relevance in cutting-edge research.

Lastly, the commercial availability of (S)-4-(tert-Butyl)-2-(6-cyclopropylpyridin-2-yl)-4,5-dihydrooxazole from specialized suppliers underscores its importance in the fine chemicals market. Researchers frequently search for high-purity standards and custom synthesis options, reflecting the compound's niche yet expanding role in scientific innovation.